Cas no 1397232-00-6 (ethyl 3-(4-bromophenyl)-1,2,4-thiadiazole-5-carboxylate)

• Product Name: ethyl 3-(4-bromophenyl)-1,2,4-thiadiazole-5-carboxylate
• CAS No: 1397232-00-6
• MF: C₁₁H₉BrN₂O₂S
• MW: 313.170360326767
• CID: 6140748
• PubChem ID: 53404615
• Update Time: 2025-10-22

ethyl 3-(4-bromophenyl)-1,2,4-thiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-bromophenyl)-1,2,4-thiadiazole-5-carboxylate
• EN300-1141733
• 1397232-00-6
• SCHEMBL18614346

• Inchi： 1S/C11H9BrN2O2S/c1-2-16-11(15)10-13-9(14-17-10)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3
• InChI Key： VBUCLRYGPZBESV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NSC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 311.95681g/mol
• Monoisotopic Mass: 311.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.3Ų

Additional information on ethyl 3-(4-bromophenyl)-1,2,4-thiadiazole-5-carboxylate

Recent Advances in the Study of Ethyl 3-(4-bromophenyl)-1,2,4-thiadiazole-5-carboxylate (CAS: 1397232-00-6)

Ethyl 3-(4-bromophenyl)-1,2,4-thiadiazole-5-carboxylate (CAS: 1397232-00-6) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. Recent studies have explored its applications as a key intermediate in the synthesis of novel pharmacophores and its role in modulating various biological targets. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological evaluation, and potential therapeutic applications.

The compound belongs to the 1,2,4-thiadiazole family, a heterocyclic scaffold known for its diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of the 4-bromophenyl group and the ethyl carboxylate moiety in its structure enhances its reactivity and makes it a versatile building block for further chemical modifications. Recent synthetic methodologies have optimized the preparation of this compound, achieving higher yields and purity, which is critical for its application in drug discovery programs.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that ethyl 3-(4-bromophenyl)-1,2,4-thiadiazole-5-carboxylate exhibits potent inhibitory activity against certain kinase enzymes involved in cancer cell proliferation. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the target kinases. The results indicated that the bromophenyl group plays a crucial role in stabilizing the enzyme-inhibitor complex, suggesting its potential as a lead compound for the development of kinase inhibitors.

Another area of interest is the compound's antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of ethyl 3-(4-bromophenyl)-1,2,4-thiadiazole-5-carboxylate showed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a scaffold for designing new antibiotics.

Furthermore, the compound has been investigated for its role in neurodegenerative diseases. A preclinical study published in ACS Chemical Neuroscience explored its neuroprotective effects in models of Alzheimer's disease. The findings suggested that the compound could mitigate oxidative stress and reduce amyloid-beta plaque formation, two key pathological features of the disease. These results open new avenues for the development of thiadiazole-based therapeutics for neurodegenerative disorders.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of ethyl 3-(4-bromophenyl)-1,2,4-thiadiazole-5-carboxylate, such as its solubility and metabolic stability. Future research directions may include structural modifications to enhance its drug-like properties and further mechanistic studies to validate its therapeutic potential. Overall, the compound represents a valuable tool in chemical biology and a promising candidate for drug discovery efforts targeting a range of diseases.